Cas no 40229-51-4 (Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl- (9CI))

• Product Name: Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl- (9CI)
• CAS No: 40229-51-4
• MF: C₅H₁₁N₃S₂
• MW: 177.290937662125
• CID: 326691
• Update Time: 2023-11-19

Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thioimidodicarbonicdiamide ([(H2N)C(S)]2NH), N,N,2-trimethyl-
• Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl- (9CI)
• 1,1,3-Trimethyl-2,4-dithiobiuret
• CID 119096309
• Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl- (9CI)
• Thioimidodicarbonic diamide ([(H2N)C(S)]2NH), N,N,2-trimethyl-

• Inchi： 1S/C5H11N3S2/c1-7(2)5(10)8(3)4(6)9/h1-3H3,(H2,6,9)
• InChI Key： UUJDXGACOOKDJU-UHFFFAOYSA-N
• SMILES： S=C(N(C(N)=S)C)N(C)C

Computed Properties

• Exact Mass: 177.039
• Monoisotopic Mass: 177.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 244.2±23.0 °C(Predicted)
• pka: 12.39±0.29(Predicted)